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Compound of Interest

Compound Name:
Benzyl 3,3-difluoro-4-

oxopiperidine-1-carboxylate

Cat. No.: B1379656 Get Quote

An In-Depth Technical Guide to the Safe Handling of Benzyl 3,3-difluoro-4-oxopiperidine-1-
carboxylate

Introduction: The Context of a Modern
Pharmaceutical Building Block
Benzyl 3,3-difluoro-4-oxopiperidine-1-carboxylate is a fluorinated heterocyclic compound of

significant interest in medicinal chemistry and drug discovery. The piperidine scaffold is a

privileged structure in many approved drugs, and the strategic incorporation of fluorine atoms

can profoundly modulate a molecule's physicochemical and pharmacological properties.[1][2]

Effects such as increased metabolic stability, altered basicity (pKa), and enhanced membrane

permeability are often sought.[2] Specifically, the gem-difluoro group adjacent to a carbonyl (an

α,α-difluoroketone motif) introduces unique electronic properties that can influence molecular

interactions and reactivity.

This guide provides a comprehensive overview of the safety considerations and handling

protocols for Benzyl 3,3-difluoro-4-oxopiperidine-1-carboxylate. As no specific Safety Data

Sheet (SDS) is publicly available for this exact molecule, this document synthesizes data from

structurally similar analogs, general principles of handling α-fluoroketones, and established

laboratory safety standards. The protocols herein are designed to empower researchers to

work with this compound safely and effectively.
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Chemical & Physical Profile
A clear understanding of a compound's properties is the foundation of safe handling. Below is a

summary of the known and estimated properties for Benzyl 3,3-difluoro-4-oxopiperidine-1-
carboxylate and its close, commercially available analogs.

Property
Benzyl 3,3-difluoro-
4-oxopiperidine-1-
carboxylate

tert-Butyl 3,3-
difluoro-4-
oxopiperidine-1-
carboxylate (Boc
Analog)[3]

Benzyl 4-
oxopiperidine-1-
carboxylate (Non-
fluorinated Parent)
[4]

Molecular Formula C₁₃H₁₃F₂NO₃ C₁₀H₁₅F₂NO₃ C₁₃H₁₅NO₃

Molecular Weight 269.24 g/mol 235.23 g/mol 233.26 g/mol

CAS Number 1260844-30-5 1215071-17-2 19099-93-5

Appearance
Likely an off-white to

light-colored solid
Solid Solid

Solubility

Expected to be

soluble in common

organic solvents (e.g.,

DCM, EtOAc, DMSO)

Not specified Not specified

Hazard Identification and Risk Assessment
While specific toxicological data is unavailable, a hazard assessment can be extrapolated from

analogs and the known chemistry of the α,α-difluoroketone functional group. The primary

hazards are anticipated to be acute toxicity and irritation.

GHS Classification (Anticipated)
The hazard classification for the structural analog Benzyl 3-methyl-4-oxopiperidine-1-

carboxylate includes warnings for acute toxicity and irritation.[5] It is prudent to assume the

target compound carries similar, if not identical, risks.

H302: Harmful if swallowed.
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H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

The α-Fluoroketone Moiety: A Special Consideration
The α-fluoroketone functional group is known to be reactive and can act as a handle for

irreversible binding to proteins, particularly cysteine residues.[6][7] This reactivity is leveraged

in the design of specific enzyme inhibitors but also warrants caution, as it implies the potential

for off-target covalent modification.[8] While the gem-difluoro group is generally more stable

than a monofluoroketone, the potential for reactivity and C-F bond cleavage under certain

biological or chemical conditions should not be dismissed.[8][9]

Benzyl 3,3-difluoro-4-oxopiperidine-1-carboxylate

Anticipated GHS Hazards

{Compound Profile | Solid Powder | CAS: 1260844-30-5}

H302 Harmful if Swallowed H312 Harmful in Contact with Skin H332 Harmful if Inhaled H315 Causes Skin Irritation H319 Causes Serious Eye Irritation H335 May Cause Respiratory Irritation
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Caption: A standard workflow for safely handling the compound.

Emergency Procedures
Rapid and correct response during an emergency is critical.
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First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [5]* Skin

Contact: Remove all contaminated clothing. Wash skin immediately with plenty of soap and

water. Seek medical attention if irritation develops or persists. [5][10]* Inhalation: Move the

victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention. [5]* Ingestion: Do NOT induce vomiting. Wash

out mouth with water. Never give anything by mouth to an unconscious person. Seek

immediate medical attention. [5]

Accidental Release (Spill) Response
Minor Spill (Solid):

Restrict access to the area.

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

Use a dry cleanup procedure. [5] * Place the material into a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a detergent solution, followed by a solvent rinse.

Major Spill:

Evacuate the laboratory immediately.

Alert colleagues and notify the institutional Environmental Health & Safety (EHS) office.

Prevent entry into the area.

Await response from trained emergency personnel.

Diagram: Spill Response Decision Tree
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Spill Detected

Is the spill large or unmanageable?

Evacuate Area
Notify EHS

  Yes  

Ensure Full PPE

  No (Minor Spill)  

Secure Area
Prevent Entry

Use Spill Kit
Sweep Solid Material

Package Waste in
Sealed Container

Decontaminate Spill Area

Response Complete
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Caption: A decision tree for responding to an accidental spill.

Stability and Reactivity
Chemical Stability: The compound is expected to be stable under recommended storage

conditions.

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Upon combustion, may emit toxic fumes including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen fluoride (HF). [11]
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Disposal Considerations
All waste containing Benzyl 3,3-difluoro-4-oxopiperidine-1-carboxylate must be treated as

hazardous chemical waste.

Solid Waste: Contaminated gloves, wipes, pipette tips, etc., should be collected in a

dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or reaction mixtures should be collected in a compatible,

sealed, and labeled hazardous waste container. Do not pour chemical waste down the drain.

[12]* Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyl 3,3-difluoro-4-oxopiperidine-1-carboxylate safety
and handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1379656#benzyl-3-3-difluoro-4-oxopiperidine-1-
carboxylate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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